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Chemical Profile of 2-Furanmethanethiol

This section provides the fundamental identifiers and properties of 2-Furanmethanethiol.

Table 1: Chemical Identification and Physicochemical Properties

Category Details

Systematic Name (Furan-2-yl)methanethiol [1]

CAS Registry Number 98-02-2 [2] [3] [1]

Molecular Formula C5H6OS [2] [3] [1]

Average Molecular Weight 114.17 g/mol [2] [3]

Appearance Colorless to yellow oily liquid [3] [1]

Boiling Point 155 °C / 311 °F [3] [1]

Odor Profile Powerful roast coffee; caramel, smoky, sulfurous [4] [3] [1]

Odor Threshold 0.4 ng/L (in water/ethanol model) [4]

Water Solubility 0.5 g/L (predicted) [5]
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Synthesis and Experimental Protocol

The classical synthesis method for 2-Furanmethanethiol uses a two-step, one-pot reaction involving furfuryl

alcohol and thiourea [6] [3] [1]. The following diagram outlines the experimental workflow:
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Start Reaction

Charge Reactor:
- Thiourea (5 mol)
- Water (500 mL)

- Conc. HCl (400 mL)
- Furfuryl Alcohol (5 mol)

Heat gently to dissolve.
Cool to 30°C.

Add Furfuryl Alcohol.
Control exotherm (<60°C).

Stir for 12 hours.

Add 225g NaOH in
250mL water.

Steam Distillation

Separate organic layer
using separatory funnel.

Dry product with
Calcium Chloride.

Obtain Product:
55-60% Yield
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Synthesis workflow for 2-Furanmethanethiol from furfuryl alcohol.

Table 2: Detailed Synthesis Protocol Based on Organic Syntheses [6]

Step Parameter Specification

1. Reaction
Setup

Reagents 5 moles each of thiourea and furfuryl alcohol [6].

Acid 400 mL concentrated HCl in 500 mL water [6].

Key
Consideration

The reaction is highly exothermic and must be carried out in an
effective fume hood due to the compound's disagreeable odor and

potential to cause headaches [6].

2. Reaction
Control

Initiation Reaction often starts spontaneously; if not, gentle heating is

applied until a temperature rise begins [6].

Temperature Maintain at approximately 60°C using cooling. Avoid higher

temperatures or reflux to protect the sensitive furan ring [6].

Reaction Time Allow to stand at room temperature for 12 hours after the initial

exotherm [6].

3. Work-up &
Isolation

Basification Add a solution of 225 g sodium hydroxide in 250 mL water [6].

Isolation Steam distill the mixture until no more oily droplets are collected

[6].

Separation Separate the mercaptan oil from the aqueous distillate using a

separatory funnel [6].

Drying Dry the organic layer over calcium chloride [6].

4. Final
Product

Yield 313-340 g (55-60%) [6].
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Step Parameter Specification

Purity The undistilled product is essentially pure. Can be distilled under
nitrogen (B.P. 160°C / 759 mmHg) [6].

Reactivity and Biological Significance

2-Furanmethanethiol is an organosulfur compound characterized by a furan ring and a thiol (-SH) functional

group [1]. Its chemical behavior and biological relevance are summarized below.

2-Furanmethanethiol
(C5H6OS)

Bis(furylmethyl)
Disulfide

 Oxidation 

Coffee Aroma & Flavor Imparts 

Parosmia Trigger
(Post-COVID-19)

 Identified as 

Wine Aroma Contributor

 Found in 

 Reduction 

Click to download full resolution via product page

Key reactivity and biological roles of 2-Furanmethanethiol.

Reactivity: The thiol group is the primary site of reactivity. It can be easily oxidized to form
bis(furylmethyl) disulfide [3]. This reaction is reversible, and the disulfide can be reduced back to

the thiol using agents like zinc or sodium sulfide [3].
Aroma and Flavor: This compound is a key impact odorant in roasted and brewed coffee, and also

contributes to the roast coffee aroma found in some wines, such as those made from Petit Manseng
and Bordeaux grape varieties [4] [3] [1]. Its exceptionally low odor threshold means it has a significant

sensory impact even at trace concentrations (nanograms per liter) [4].
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Medical Relevance: Recent research has identified 2-Furanmethanethiol as a trigger molecule for
parosmia (distorted smell perception) in individuals recovering from COVID-19 [1].

Key Applications and Safety

Primary Application: Its dominant use is as a flavor and fragrance compound, crucial for creating

authentic coffee aromas in food products and as a positive aroma contributor in oenology (wine
science) [4] [3].

Safety Profile: 2-Furanmethanethiol is classified as a flammable liquid and is harmful if swallowed,
in contact with skin, or inhaled. It also causes serious eye irritation [3]. The strong, disagreeable odor

at high concentration necessitates all work be performed in an effective fume hood [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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